![molecular formula C16H17FN2O4S B4558255 4-sec-butyl-N-(2-fluoro-5-nitrophenyl)benzenesulfonamide](/img/structure/B4558255.png)
4-sec-butyl-N-(2-fluoro-5-nitrophenyl)benzenesulfonamide
Overview
Description
4-sec-butyl-N-(2-fluoro-5-nitrophenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H17FN2O4S and its molecular weight is 352.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 352.08930636 g/mol and the complexity rating of the compound is 523. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Biochemical Inhibition Studies : Benzenesulfonamides have been synthesized and evaluated for their inhibitory activities against various enzymes, demonstrating significant biochemical relevance. For instance, compounds within this category have been identified as high-affinity inhibitors of kynurenine 3-hydroxylase, showcasing potential for detailed investigation into pathophysiological roles of the kynurenine pathway after neuronal injury (S. Röver et al., 1997). Similarly, derivatives have shown potent inhibition of human carbonic anhydrases I and II, indicating potential therapeutic applications in managing conditions where these enzymes are implicated (H. Gul et al., 2016).
Anticancer and Antimetastatic Activities : Ureido-substituted benzenesulfonamides have been prepared and evaluated, revealing a very interesting profile for the inhibition of tumor-associated enzymes and demonstrating significant antimetastatic activity in models of breast cancer metastasis (F. Pacchiano et al., 2011). This suggests a potential for the development of novel therapeutic agents targeting specific cancer pathways.
Chemical Synthesis and Solid-Phase Applications : Benzenesulfonamides have been utilized as key intermediates in various chemical transformations, including solid-phase synthesis, to yield diverse privileged scaffolds. Their application in mining the chemical space for solid-phase synthesis emphasizes the versatility and utility of these compounds in facilitating complex chemical reactions (Veronika Fülöpová & Miroslav Soural, 2015).
Fluorescent Probing and Sensing : Reaction-based fluorescent probes incorporating benzenesulfonamide units have been developed for selective discrimination of thiophenols over aliphatic thiols, showcasing the potential of these compounds in the development of highly sensitive and selective detection techniques for environmental and biological applications (Z. Wang et al., 2012).
Properties
IUPAC Name |
4-butan-2-yl-N-(2-fluoro-5-nitrophenyl)benzenesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17FN2O4S/c1-3-11(2)12-4-7-14(8-5-12)24(22,23)18-16-10-13(19(20)21)6-9-15(16)17/h4-11,18H,3H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIAIGAMQYZROHF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C1=CC=C(C=C1)S(=O)(=O)NC2=C(C=CC(=C2)[N+](=O)[O-])F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17FN2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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